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Cat. No.: B7820879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Eriochrome Black T (EBT) is a versatile azo dye widely employed in analytical chemistry as a

complexometric indicator for the determination of various metal ions.[1][2][3] Its primary

application lies in complexometric titrations with ethylenediaminetetraacetic acid (EDTA), where

it provides a distinct color change at the endpoint, signaling the complete chelation of the metal

ions.[1] This property makes it particularly useful for quantifying water hardness, as well as for

the analysis of specific trace metals in various samples.[4]

Principle of EBT in Complexometric Titrations
Eriochrome Black T forms a colored complex with many metal ions, including calcium,

magnesium, zinc, and nickel.[5][6][7] The color of the EBT-metal complex is typically wine-red.

[1][2] In its free, uncomplexed form, at a pH between 8 and 11, EBT is blue.[3][8]

During a complexometric titration, a chelating agent, most commonly EDTA, is added to the

sample containing the metal ions and the EBT indicator. EDTA forms a more stable complex

with the metal ions than EBT does.[9][10] Consequently, EDTA will progressively displace EBT

from the metal-EBT complex.

At the equivalence point of the titration, all the metal ions have been complexed by EDTA. This

releases the EBT indicator into the solution in its free form, resulting in a sharp color change

from wine-red to blue, which signals the end of the titration.[1][9]
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Caption: Principle of EBT in Complexometric Titration.

Quantitative Data Summary
The following tables summarize key quantitative data for the application of Eriochrome Black T

in trace metal analysis.

Table 1: Complexometric Titration Parameters

Metal Ion Optimal pH
Indicator Color
(Metal-EBT)

Endpoint
Color (Free
EBT)

Notes

Ca²⁺, Mg²⁺ (Total

Hardness)
10 Wine-Red Blue

An ammonia

buffer is typically

used.[11][9]

Zn²⁺ 10 Wine-Red Blue

Photometric

detection at 610

nm can be used.

[12]

Ni²⁺ 10 Wine-Red Blue

Back-titration

with MgSO₄ may

be employed.[13]

[14]

Rare Earth

Metals
Alkaline - -

Used as a post-

column reagent

in ion

chromatography.

[15]

Table 2: Analytical Performance in Non-Titrimetric Methods
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Analytical
Method

Metal Ion
Detection
Limit

Linearity
Range

Wavelength
(nm)

Reference

Polarography

Heavy Rare

Earth Metals

(III)

4 x 10⁻⁷ M - - [16][17]

Ion

Chromatogra

phy

Lanthanides

and

Lanthanum

< 7 ng (at 650

nm), < 17 ng

(at 512 nm)

up to 5.0

µg/mL
512, 650 [15]

Spectrophoto

metry
Zinc 1 µg/L

0.01 - 50

mg/L
426 [6]

Table 3: Stability Constants (log K) of Metal-EDTA Complexes

Metal Ion log K (at 20°C, μ=0.1 M)

Mg²⁺ 8.79

Ca²⁺ 10.69

Zn²⁺ 16.50

Ni²⁺ 18.62

Cu²⁺ 18.80

Cd²⁺ 16.46

Pb²⁺ 18.04

Data sourced from Chromedia.[18]

Experimental Protocols
Preparation of Reagents
Eriochrome Black T Indicator Solution (0.5% w/v):

Weigh 0.5 g of Eriochrome Black T powder.[1]
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Dissolve it in 100 mL of a suitable solvent such as ethanol or triethanolamine.[1][19]

For improved stability, 4.5 g of hydroxylamine hydrochloride can be added to the solution.[1]

Store the solution in a dark, airtight bottle.

Ammonia Buffer Solution (pH 10):

Dissolve 54.0 g of ammonium chloride in distilled water.[14]

Add 350 mL of 25% ammonia solution.[14]

Dilute to 1.0 L with distilled water.[14]

Standard EDTA Solution (0.01 M):

Dry analytical grade disodium EDTA dihydrate at 80°C for 1-2 hours.

Accurately weigh approximately 3.7224 g of the dried salt.

Dissolve it in distilled water in a 1 L volumetric flask and make up to the mark.

Protocol for Determination of Water Hardness (Ca²⁺ and
Mg²⁺)
This protocol is based on the complexometric titration of calcium and magnesium ions with

EDTA using EBT as an indicator.
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Start

1. Sample Preparation
- Take a known volume of water sample (e.g., 50 mL).

2. pH Adjustment
- Add 1-2 mL of ammonia buffer (pH 10).

3. Add Indicator
- Add a few drops of Eriochrome Black T indicator.

- Solution turns wine-red.

4. Titration
- Titrate with standard EDTA solution.

5. Endpoint Detection
- Observe the color change from wine-red to clear blue.

6. Calculation
- Calculate total hardness based on the volume of EDTA used.

End

Click to download full resolution via product page

Caption: Workflow for Water Hardness Determination.

Procedure:
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Pipette a known volume (e.g., 50 mL) of the water sample into a conical flask.

Add 1-2 mL of the ammonia buffer solution to adjust the pH to approximately 10.

Add 2-3 drops of Eriochrome Black T indicator solution. The solution should turn a wine-red

color if hardness is present.[1]

Titrate the solution with a standardized EDTA solution (e.g., 0.01 M) from a burette with

constant swirling.

The endpoint is reached when the color of the solution sharply changes from wine-red to a

distinct blue.[1]

Record the volume of EDTA solution used.

Calculate the total hardness of the water sample, typically expressed as mg/L of CaCO₃.

Protocol for Spectrophotometric Determination of Zinc
This method is suitable for the determination of zinc at nano-trace levels.[6]

Procedure:

To a 10 mL volumetric flask, add a sample solution containing 0.1-500 µg of zinc.[6]

Add a 1:10 to 1:20 fold molar excess of a suitable complexing agent that reacts with zinc to

form a colored complex in the presence of EBT or another indicator system. For example, a

specific hydrazone derivative can be used.[6]

Adjust the pH to a mildly acidic condition (e.g., with 0.0005 M sulfuric acid).[6]

After a short reaction time (e.g., 1 minute), add ethanol to the solution.[6]

Make up the volume to 10 mL with deionized water.

Measure the absorbance of the solution at the wavelength of maximum absorption (e.g., 426

nm) against a reagent blank.[6]

Determine the concentration of zinc from a previously prepared calibration curve.
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Interferences
Several metal ions can interfere with the determination of trace metals using Eriochrome Black

T, as they also form stable complexes with the indicator. Common interfering ions include

copper, cobalt, nickel, iron, and aluminum.[8]

Mitigation of Interferences:

Masking Agents: Cyanide can be used to mask Cu²⁺, Co²⁺, Ni²⁺, and other ions, allowing for

the selective titration of Ca²⁺ and Mg²⁺.[7] Caution: Cyanide is highly toxic.

pH Control: By carefully controlling the pH of the solution, it is possible to selectively titrate

certain metal ions. For example, trivalent cations can often be titrated at a pH of about 1

without interference from divalent ions.[7]

Back-Titration: In some cases, a back-titration method can be employed. An excess of EDTA

is added to the sample, and the unreacted EDTA is then titrated with a standard solution of a

different metal ion (e.g., Mg²⁺ or Zn²⁺) for which a suitable endpoint can be obtained with

EBT.[10]

Conclusion
Eriochrome Black T remains a valuable and cost-effective indicator for the analysis of trace

metals, particularly in complexometric titrations.[3] Its sharp and distinct color change at the

endpoint allows for accurate and reliable quantification of various metal ions. While interference

from other metals can be a challenge, appropriate analytical techniques such as pH control, the

use of masking agents, and back-titration methods can effectively mitigate these issues,

making EBT a robust tool for researchers, scientists, and professionals in drug development

and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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